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Compound of Interest

Compound Name: Z-Val-Gly-OH

Cat. No.: B15544265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-Val-Gly-OH is a key building block in synthetic peptide chemistry. As a dipeptide protected at

the N-terminus with a benzyloxycarbonyl (Z) group, it serves as a crucial component in the

solution-phase and solid-phase synthesis of more complex peptides. The Z-group offers

stability under various coupling conditions and can be selectively removed by catalytic

hydrogenation, making it a valuable tool in peptide synthesis strategies. This document

provides detailed protocols for the coupling of Z-Val-Gly-OH to a target amino acid, a

comparison of common coupling methods, and purification guidelines.
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Property Value

IUPAC Name
(S)-2-((S)-2-(Benzyloxycarbonylamino)-3-

methylbutanamido)acetic acid

Molecular Formula C₁₅H₂₀N₂O₅[1]

Molecular Weight 308.33 g/mol [1]

CAS Number 2790-84-3[1]

Appearance White to off-white solid

Storage
Store at 4°C, protect from light. For long-term

storage, -20°C is recommended.

Data Presentation: Comparison of Coupling
Reagents
The choice of coupling reagent is critical for achieving high yields and minimizing side reactions

such as racemization. Below is a summary of expected yields for the coupling of a Z-protected

dipeptide, based on representative literature data for similar couplings. The model reaction

considered here is the coupling of Z-Val-Gly-OH to an amino acid methyl ester (e.g., Alanine

methyl ester, H-Ala-OMe).
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Coupling
Reagent/Me
thod

Activating
Agent

Additive Base
Typical
Yield (%)

Key
Considerati
ons

DCC/HOBt

Dicyclohexylc

arbodiimide

(DCC)

1-

Hydroxybenz

otriazole

(HOBt)

DIPEA 85-95

Cost-effective

and widely

used. The

byproduct,

dicyclohexylu

rea (DCU), is

insoluble and

can be

removed by

filtration.[2][3]

[4]

EDC/HOBt

N-(3-

Dimethylamin

opropyl)-N'-

ethylcarbodii

mide

hydrochloride

(EDC)

1-

Hydroxybenz

otriazole

(HOBt)

DIPEA 80-90

Water-soluble

carbodiimide;

byproduct is

also water-

soluble,

simplifying

workup.[2][3]

HATU

O-(7-

Azabenzotria

zol-1-yl)-

N,N,N',N'-

tetramethylur

onium

hexafluoroph

osphate

None DIPEA 90-98

Highly

efficient and

fast, with low

racemization.

[5][6][7] Often

preferred for

difficult

couplings.

PyBOP (Benzotriazol-

1-

yloxy)tripyrroli

dinophospho

nium

None DIPEA 90-97 Efficient and

rapid

coupling with

byproducts

that are
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hexafluoroph

osphate

generally

soluble.[8][9]

Yields are estimates based on similar peptide coupling reactions and may vary depending on

the specific substrates and reaction conditions.

Experimental Protocols
This section provides a detailed methodology for the solution-phase coupling of Z-Val-Gly-OH
to an amino acid ester, followed by purification.

Protocol 1: Coupling of Z-Val-Gly-OH with Alanine
Methyl Ester using DCC/HOBt
This protocol details the formation of the tripeptide Z-Val-Gly-Ala-OMe.

Materials:

Z-Val-Gly-OH

L-Alanine methyl ester hydrochloride (H-Ala-OMe·HCl)

Dicyclohexylcarbodiimide (DCC)

1-Hydroxybenzotriazole (HOBt)

N,N-Diisopropylethylamine (DIPEA)

Anhydrous Dichloromethane (DCM)

Anhydrous Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

1 M HCl solution

Saturated NaHCO₃ solution
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Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Dissolution of Reactants:

In a round-bottom flask, dissolve Z-Val-Gly-OH (1.0 eq) and HOBt (1.1 eq) in a minimal

amount of anhydrous DMF.

Add anhydrous DCM to the flask.

In a separate flask, suspend H-Ala-OMe·HCl (1.0 eq) in anhydrous DCM and cool the

mixture to 0 °C in an ice bath.

Add DIPEA (1.0 eq) to the H-Ala-OMe·HCl suspension to neutralize the salt and stir for 15

minutes.

Coupling Reaction:

Add the neutralized H-Ala-OMe solution to the Z-Val-Gly-OH solution at 0 °C.

In a separate beaker, dissolve DCC (1.1 eq) in a minimal amount of anhydrous DCM.

Slowly add the DCC solution dropwise to the reaction mixture at 0 °C.

Stir the reaction mixture at 0 °C for 2 hours and then allow it to warm to room temperature

and stir overnight.

Work-up and Extraction:

Monitor the reaction completion using Thin Layer Chromatography (TLC).

Once the reaction is complete, filter the mixture to remove the precipitated

dicyclohexylurea (DCU). Wash the filter cake with a small amount of DCM.
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Combine the filtrate and washes and evaporate the solvent under reduced pressure.

Dissolve the residue in ethyl acetate.

Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (2x),

and brine (1x).

Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield the

crude product.

Protocol 2: Purification by Column Chromatography
Procedure:

Column Preparation:

Prepare a silica gel column using a suitable solvent system (e.g., a gradient of methanol in

dichloromethane or ethyl acetate in hexanes).

Purification:

Dissolve the crude Z-Val-Gly-Ala-OMe in a minimal amount of the eluent.

Load the sample onto the silica gel column.

Elute the column with the chosen solvent system, collecting fractions.

Monitor the fractions by TLC to identify those containing the pure product.

Product Isolation:

Combine the pure fractions and evaporate the solvent under reduced pressure to obtain

the purified Z-Val-Gly-Ala-OMe as a white solid or a viscous oil.

Characterize the final product by techniques such as NMR and Mass Spectrometry to

confirm its identity and purity.
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Experimental Workflow for Z-Val-Gly-OH Coupling

Reactant Preparation

Coupling Reaction
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Combine reactant solutions at 0°C
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with DIPEA in DCM
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Stir at 0°C for 2h, then RT overnight
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Solvent evaporation

Liquid-liquid extraction

Dry and evaporate

Column Chromatography
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Caption: Solution-phase coupling workflow for Z-Val-Gly-OH.

Chemical Transformation in DCC/HOBt Coupling
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Caption: Chemical pathway of Z-Val-Gly-OH coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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